Cas no 126492-23-7 (1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol)

• Product Name: 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol
• CAS No: 126492-23-7
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• MDL: MFCD28023515
• CID: 3160774
• PubChem ID: 6484563
• Update Time: 2025-05-25

1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol Chemical and Physical Properties

Names and Identifiers

• 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol
• HMS2698B17
• F1607-0681
• CCG-276353
• 126492-23-7
• SMR000290748
• CHEMBL1400466
• AKOS000674650
• 1'H-spiro[cyclohexane-1,2'-quinazoline]-4'(3'H)-thione
• STL134428
• spiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-thione
• BS-3123
• CS-0329122
• BFA49223
• MFCD28023515
• MLS000718480
• AKOS025392428

• MDL： MFCD28023515
• Inchi： 1S/C13H16N2S/c16-12-10-6-2-3-7-11(10)14-13(15-12)8-4-1-5-9-13/h2-3,6-7,14H,1,4-5,8-9H2,(H,15,16)
• InChI Key： OAQXDLBZPHDYGX-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2NC2(CCCCC2)N1

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol

Research Brief on 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol (CAS: 126492-23-7): Recent Advances and Applications

The compound 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol (CAS: 126492-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the spirocyclic quinazoline-thiol scaffold as a promising pharmacophore for targeting various disease pathways. The compound's structural complexity, characterized by the spiro junction between the cyclohexane and quinazoline rings, along with the thiol functional group, offers diverse opportunities for chemical modifications and interactions with biological targets. Researchers have explored its potential as a modulator of key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

One of the most notable advancements in the synthesis of 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol involves the optimization of multi-step synthetic routes to improve yield and purity. Recent publications have reported novel catalytic methods and green chemistry approaches to streamline the synthesis, making the compound more accessible for further biological evaluation. These advancements are crucial for scaling up production and facilitating preclinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific protein kinases and modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol exhibited potent inhibitory effects on a subset of tyrosine kinases implicated in cancer progression. These findings suggest its potential as a lead compound for developing targeted anticancer therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between the compound and its biological targets. Docking simulations and molecular dynamics studies have identified key binding motifs and pharmacophoric elements that contribute to its selectivity and potency. These computational approaches are instrumental in guiding the design of next-generation analogs with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Ongoing research is focused on derivatization strategies to enhance the compound's drug-like properties while retaining its biological activity.

In conclusion, 1'H-Spiro[cyclohexane-1,2'-quinazoline]-4'-thiol (CAS: 126492-23-7) represents a versatile scaffold with significant potential in drug discovery. The latest research underscores its applicability in targeting diverse disease mechanisms and highlights the importance of continued exploration of its chemical and biological properties. Future studies should prioritize the translation of these findings into clinically viable therapeutics, leveraging interdisciplinary approaches to overcome existing limitations.